1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea
Overview
Description
1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea, also known as FPSPT or TAK-659, is a small molecule inhibitor that has shown promising results in scientific research. It belongs to the class of kinase inhibitors and has been studied for its potential use in the treatment of various diseases.
Mechanism of Action
1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea works by binding to the ATP-binding site of these kinases, thereby preventing their activation and subsequent downstream signaling. This leads to the inhibition of cell proliferation and survival, which is particularly relevant in cancer cells.
Biochemical and Physiological Effects
In addition to its effects on cancer cells, 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea has also been shown to have immunomodulatory effects. It can inhibit the activation of T cells and B cells, which are involved in the immune response. This makes it a potential candidate for the treatment of autoimmune disorders.
Advantages and Limitations for Lab Experiments
One advantage of 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea is its specificity for certain kinases, which allows for targeted inhibition of these pathways. However, one limitation is that it may not be effective in all patients, particularly those with mutations in the targeted kinases.
Future Directions
There are several potential future directions for the study of 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea. One area of interest is the development of combination therapies, where 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea is used in combination with other drugs to enhance its efficacy. Another area is the study of 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea in different types of cancer and autoimmune disorders, to determine its potential use in these diseases. Finally, the development of more potent and selective 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea analogs is an area of ongoing research.
Synthesis Methods
The synthesis of 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea involves several steps, starting with the reaction of 4-fluoroaniline and chlorosulfonic acid to form 4-fluorobenzenesulfonyl chloride. This intermediate is then reacted with propargylamine to form 4-fluorobenzenesulfonylpropargylamine. Finally, thiourea is added to this intermediate to produce 1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea.
Scientific Research Applications
1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea has been studied for its potential use in the treatment of various diseases, including cancer and autoimmune disorders. It has been shown to inhibit several kinases that are involved in the progression of these diseases, including BTK, ITK, and JAK3.
properties
IUPAC Name |
1-(4-fluorophenyl)sulfonyl-3-prop-2-enylthiourea |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H11FN2O2S2/c1-2-7-12-10(16)13-17(14,15)9-5-3-8(11)4-6-9/h2-6H,1,7H2,(H2,12,13,16) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BCCAOZKPPBYGGS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=CCNC(=S)NS(=O)(=O)C1=CC=C(C=C1)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11FN2O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
274.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-Fluorophenyl)sulfonyl-3-prop-2-enylthiourea | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[benzyl(methyl)amino]-N-{[3-(4-methoxyphenyl)-5-isoxazolyl]methyl}acetamide](/img/structure/B2561520.png)
![5-({[3-(2-carboxyethyl)-4-methyl-2-oxo-2H-chromen-7-yl]oxy}methyl)-2-furoic acid](/img/structure/B2561521.png)
![2-Thiabicyclo[3.1.0]hex-3-ene-6-carboxylic acid](/img/structure/B2561524.png)
![2-(1-(2-(1H-benzo[d]imidazol-1-yl)acetyl)azetidin-3-yl)-3a,4,7,7a-tetrahydro-1H-isoindole-1,3(2H)-dione](/img/structure/B2561528.png)
![6-(4-chlorobenzyl)-5-((4-chlorobenzyl)thio)-1-ethyl-3-methyl-1H-pyrazolo[4,3-d]pyrimidin-7(6H)-one](/img/structure/B2561530.png)
![6-[5-(3,4-Dimethylphenyl)sulfonyl-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-2-yl]-3-methyl-1H-pyrimidine-2,4-dione](/img/structure/B2561531.png)
![2-Chloro-N-[(4-cyclopropyl-1,3-thiazol-2-yl)methyl]propanamide](/img/structure/B2561538.png)
